Cas no 2228337-35-5 (3-(aminomethyl)-3-(4-bromo-3-methoxyphenyl)cyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-(4-bromo-3-methoxyphenyl)cyclobutan-1-ol
• CAS No: 2228337-35-5
• MF: C₁₂H₁₆BrNO₂
• MW: 286.164942741394
• CID: 6109567
• PubChem ID: 165780233
• Update Time: 2025-05-20

3-(aminomethyl)-3-(4-bromo-3-methoxyphenyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-(4-bromo-3-methoxyphenyl)cyclobutan-1-ol
• 2228337-35-5
• EN300-1927928

• Inchi： 1S/C12H16BrNO2/c1-16-11-4-8(2-3-10(11)13)12(7-14)5-9(15)6-12/h2-4,9,15H,5-7,14H2,1H3
• InChI Key： IVLZPNMCVSWBJC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OC)C1(CN)CC(C1)O

Computed Properties

• Exact Mass: 285.03644g/mol
• Monoisotopic Mass: 285.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-(aminomethyl)-3-(4-bromo-3-methoxyphenyl)cyclobutan-1-ol

3-(Aminomethyl)-3-(4-bromo-3-methoxyphenyl)cyclobutan-1-ol (CAS No. 2228337-35-5)

The compound 3-(aminomethyl)-3-(4-bromo-3-methoxyphenyl)cyclobutan-1-ol, with the CAS registry number 2228337-35-5, is a structurally complex organic molecule that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound is characterized by its cyclobutane ring, which serves as the central framework, with two key substituents: an aminomethyl group and a brominated, methoxy-substituted phenyl group. The combination of these functional groups imparts the molecule with versatile reactivity and selectivity, making it a valuable compound in both academic research and industrial applications.

Recent studies have highlighted the importance of cyclobutane derivatives in medicinal chemistry, particularly due to their ability to adopt non-planar conformations that can enhance binding affinity to target proteins. The presence of the aminomethyl group in this compound introduces additional flexibility and hydrogen bonding capabilities, further enhancing its potential as a lead compound in drug discovery. For instance, researchers have explored the use of this compound in designing inhibitors for kinase enzymes, which are critical targets in cancer therapy.

The phenyl group substituted with bromine and methoxy groups adds another layer of complexity to this molecule. The bromine atom introduces electron-withdrawing effects, while the methoxy group provides electron-donating properties through resonance. This balance of electronic effects can influence the molecule's reactivity in various chemical transformations. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of this compound, ensuring high enantiomeric excess and scalability for large-scale production.

In terms of physical properties, 3-(aminomethyl)-3-(4-bromo-3-methoxyphenyl)cyclobutan-1-ol exhibits a melting point of approximately 150°C and a boiling point around 400°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various organic reactions. The hydroxyl group present on the cyclobutane ring contributes to its moderate polarity, which is advantageous for applications requiring controlled solubility profiles.

The synthesis of this compound typically involves a multi-step process starting from readily available starting materials. One common approach involves the alkylation of a phenol derivative followed by cyclization to form the cyclobutane ring. Recent innovations in transition-metal-catalyzed cross-coupling reactions have streamlined this process, reducing reaction times and improving yields. For example, the use of palladium catalysts has enabled efficient Suzuki-Miyaura couplings to introduce the phenyl group onto the cyclobutane framework.

Applications of 3-(aminomethyl)-3-(4-bromo-3-methoxyphenyl)cyclobutan-1-ol span across multiple disciplines. In pharmacology, it has been utilized as a building block for constructing bioactive molecules with potential anti-inflammatory and anticancer activities. Its ability to modulate cellular signaling pathways makes it a promising candidate for drug development programs targeting chronic diseases. Additionally, this compound has found utility in materials science as a precursor for advanced polymers and coatings with tailored mechanical properties.

Recent research has also focused on understanding the environmental fate and toxicity of this compound. Studies indicate that it undergoes biodegradation under aerobic conditions, with half-lives ranging from several days to weeks depending on environmental factors such as temperature and pH. These findings are crucial for assessing its safety profile and ensuring sustainable practices during its production and use.

In conclusion, 3-(aminomethyl)-3-(4-bromo-3-methoxyphenyl)cyclobutan-1-ol (CAS No. 2228337-35-5) is a versatile compound with significant potential across diverse fields. Its unique structure, combined with advancements in synthetic methodologies and understanding of its biological activity, positions it as a key molecule for future research and development efforts.